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This guide provides essential safety and logistical information for the proper disposal of the
photoconductor drum designated by Safety Data Sheet (SDS) No. DPC-1092. The following
procedures are designed to ensure the safe handling and environmentally responsible disposal
of this product for researchers, scientists, and drug development professionals.

The photoconductor drum, as described in its Safety Data Sheet, is not classified as a
hazardous material under normal conditions of use.[1] The primary components consist of an
aluminum drum substrate and a coating layer containing polycarbonate, OPC compound, and
organic pigment.[1]

Disposal and Recycling Recommendations

The recommended method for disposal is to adhere to local, state, and federal environmental
regulations.[1] Waste materials may be disposed of or incinerated in accordance with these
regulations.[1] For environmentally friendly recycling, it is advisable to take the product and its
packaging to an approved disposal or recycling facility.

Handling and Storage Prior to Disposal
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No special handling procedures are required before disposal under normal use.[1] However, it
is recommended to wash hands after handling.[1] For storage, keep the drum in a cool and dry
place.[1]

Accidental Release and Emergency Procedures

In the event of accidental release, no special measures are necessary as it is not applicable
with the intended use of the product.[1] The material does not present unusual fire or explosion
hazards.[1] In case of fire, suitable extinguishing media include CO2, water, foam, and dry
chemical.[1]

Quantitative Data Summary

No specific quantitative data for disposal is provided in the safety data sheet. The key
information is summarized below.

Property Value
Hazardous Ingredients None Present[1]
Stability Stable[1]
Hazardous Reactions None[1]

Carbon Monoxide (CO), Carbon Dioxide (COZ2)
[1]

Hazardous Decomposition

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of the TD1092
photoconductor drum.
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Caption: Disposal workflow for the TD1092 photoconductor drum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. konicaminolta.com [konicaminolta.com]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for Photoconductor Drum
TD1092]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15542001/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-photoconductor-drum-td1092
https://www.benchchem.com/product/b15542001/docs?utm_src=pdf-body#proper-disposal-procedures-for-photoconductor-drum-td1092
https://www.benchchem.com/product/b15542001?utm_src=pdf-custom-synthesis#bc-rfq
https://www.konicaminolta.com/about/csr/environment/communication/msds-ca/pdf/summary/DPC-1092.pdf
https://www.benchchem.com/product/b15542001/docs#proper-disposal-procedures-for-photoconductor-drum-td1092
https://www.benchchem.com/product/b15542001/docs#proper-disposal-procedures-for-photoconductor-drum-td1092
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b15542001/docs#proper-disposal-procedures-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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